Cas no 338749-83-0 ({2-Methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methyl 4-methylbenzenecarboxylate)

• Product Name: {2-Methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methyl 4-methylbenzenecarboxylate
• CAS No: 338749-83-0
• MF: C₂₈H₂₄F₃NO₄S
• MW: 527.554677009583
• CID: 5025904
• Update Time: 2023-08-25

{2-Methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methyl 4-methylbenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• [5-(4-methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 4-methylbenzoate
• {2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methyl 4-methylbenzenecarboxylate
• {2-Methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methyl 4-methylbenzenecarboxylate

• Inchi： 1S/C28H24F3NO4S/c1-18-7-9-21(10-8-18)27(33)36-17-22-15-26(20-11-13-25(14-12-20)37(3,34)35)32(19(22)2)24-6-4-5-23(16-24)28(29,30)31/h4-16H,17H2,1-3H3
• InChI Key： LFXPSAHSCPYUFP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1=CC(COC(C2C=CC(C)=CC=2)=O)=C(C)N1C1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 873
• XLogP3: 6.2
• Topological Polar Surface Area: 73.8